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Compound of Interest

Compound Name: ICG-amine

Cat. No.: B14753710 Get Quote

This technical support center provides researchers, scientists, and drug development

professionals with essential information regarding the stability and proper storage of ICG-
amine. Adherence to these guidelines is critical for ensuring the integrity and performance of

the molecule in experimental settings.

Frequently Asked Questions (FAQs)
Q1: What are the recommended storage conditions for solid ICG-amine?

A1: Solid ICG-amine should be stored at temperatures below -15°C, protected from light and

moisture.[1][2] When stored under these conditions, it has a shelf life of approximately 12

months from the date of receipt.[2]

Q2: How should I prepare and store ICG-amine stock solutions?

A2: ICG-amine is typically dissolved in anhydrous dimethyl sulfoxide (DMSO) to create a stock

solution.[1][3][4] It is recommended to prepare a stock solution at a concentration of 10-20 mM.

[1] This reconstituted DMSO stock solution can be stored at less than -15°C for up to two

weeks, though using it promptly is advised as extended storage may reduce its activity.[1] It is

crucial to protect the stock solution from light and moisture and to avoid repeated freeze-thaw

cycles.[1]

Q3: How stable is ICG-amine in aqueous solutions?
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A3: Indocyanine green (ICG) and its derivatives, including ICG-amine, are known for their

instability in aqueous solutions.[5][6][7][8][9] Degradation can be accelerated by factors such as

light exposure and elevated temperatures.[8] Therefore, it is recommended to use aqueous

solutions of ICG-amine immediately after preparation. For short-term storage of ICG in water

(not specifically ICG-amine), it has been observed that at 4°C in the dark, the solution is stable

for about three days, with a 20% loss in fluorescence intensity over that period.[10]

Q4: What are the main factors that cause ICG-amine degradation?

A4: The primary factors leading to the degradation of ICG and its derivatives are:

Light: Exposure to light can induce photochemical degradation.[1][8]

Temperature: Higher temperatures accelerate the degradation process.[8][11]

Moisture/Aqueous Environments: ICG is unstable in water, leading to aggregation and

degradation.[5][6][7][9]

pH: While some studies show stability at high pH for short periods, extreme pH values can

affect stability.[11]

Oxygen: The presence of air can contribute to oxidative degradation pathways.[12]

Q5: How should I store protein conjugates of ICG-amine?

A5: Protein conjugates of ICG-amine should be stored at a concentration greater than 0.5

mg/mL in the presence of a carrier protein like 0.1% bovine serum albumin (BSA).[1] For short-

term storage, the conjugate solution can be kept at 4°C for up to two months in the presence of

a bacteriostatic agent like 2 mM sodium azide, while being protected from light.[1] For longer-

term storage, it is recommended to lyophilize the conjugate or divide it into single-use aliquots

and store them at or below -60°C, always protected from light.[1]
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Issue Possible Cause Recommended Solution

Low fluorescence intensity of

ICG-amine conjugate

Degradation of ICG-amine

stock solution.

Prepare a fresh stock solution

of ICG-amine in anhydrous

DMSO.[1] Avoid extended

storage of the stock solution.

Suboptimal dye-to-protein

ratio.

Optimize the dye/protein ratio

for your specific protein. Over-

labeling can quench

fluorescence.[1]

Precipitation observed in

reconstituted ICG-amine

solution

ICG-amine was reconstituted

in an aqueous buffer instead of

DMSO.

ICG-amine should be

dissolved in anhydrous DMSO

for the stock solution.[1][3][4]

The reconstituted solution was

stored improperly.

Ensure the DMSO stock

solution is stored at < -15°C

and protected from moisture.

[1]

Inconsistent experimental

results

Degradation of ICG-amine

during the experiment.

Minimize exposure of ICG-

amine solutions and

conjugates to light and

elevated temperatures

throughout the experimental

workflow.

Repeated freeze-thaw cycles

of the stock solution.

Aliquot the stock solution into

single-use vials to avoid

multiple freeze-thaw cycles.[1]

Data Summary Tables
Table 1: Recommended Storage Conditions for ICG-Amine and its Solutions
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Form Solvent
Storage

Temperature
Duration

Key

Considerations

Solid N/A < -15°C ~12 months[2]

Protect from light

and moisture.[1]

[2]

Stock Solution
Anhydrous

DMSO
< -15°C < 2 weeks[1]

Protect from light

and moisture;

avoid freeze-

thaw cycles.[1]

Aqueous

Solution
Water/Buffer Use immediately N/A

Highly unstable

in aqueous

environments.[5]

[6][7][9]

Protein

Conjugate

(Short-term)

Buffer with

carrier protein
4°C

Up to 2

months[1]

Add sodium

azide; protect

from light.[1]

Protein

Conjugate (Long-

term)

N/A (Lyophilized)

or Buffer
≤ -60°C Extended

Protect from

light; store in

single-use

aliquots.[1]

Experimental Protocols
Protocol: Preparation of ICG-Amine Stock Solution

Allow the vial of solid ICG-amine to equilibrate to room temperature before opening to

prevent moisture condensation.

Add a sufficient volume of anhydrous DMSO to the vial to achieve a stock solution

concentration of 10-20 mM.[1]

Mix thoroughly by vortexing or pipetting until all the solid is completely dissolved.
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Use the stock solution promptly. If short-term storage is necessary, aliquot into single-use

vials and store at < -15°C, protected from light and moisture, for no longer than two weeks.

[1]
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Caption: Factors influencing the stability and degradation of ICG-amine.
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Start: Receive Solid ICG-Amine

Store Solid
(<-15°C, Dark, Dry)

Reconstitute in Anhydrous DMSO
(10-20 mM)

Use Immediately in Experiment

Store Stock Solution
(<-15°C, Dark, Aliquoted)

If not used immediately

End of Experiment

Note: Use within 2 weeks

Click to download full resolution via product page

Caption: Recommended workflow for handling and storing ICG-amine.

Need Custom Synthesis?

BenchChem offers custom synthesis for rare earth carbides and specific isotopiclabeling.

Email: info@benchchem.com or Request Quote Online.
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Disclaimer & Data Validity:

The information provided in this document is for Research Use Only (RUO) and is strictly not

intended for diagnostic or therapeutic procedures. While BenchChem strives to provide

accurate protocols, we make no warranties, express or implied, regarding the fitness of this

product for every specific experimental setup.

Technical Support:The protocols provided are for reference purposes. Unsure if this reagent

suits your experiment? [Contact our Ph.D. Support Team for a compatibility check]

Need Industrial/Bulk Grade? Request Custom Synthesis Quote
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BenchChem
Our mission is to be the trusted global source of

essential and advanced chemicals, empowering

scientists and researchers to drive progress in science

and industry.

Contact
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